Cas no 1050076-28-2 (2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol hydrochloride)

• Product Name: 2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol hydrochloride
• CAS No: 1050076-28-2
• MF: C₁₁H₁₇ClFNO
• MW: 233.71018576622
• MDL: MFCD07109987
• CID: 4569852
• Update Time: 2025-10-05

2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol hydrochloride

• MDL： MFCD07109987
• Inchi： 1S/C11H16FNO.ClH/c1-11(2,8-14)13-7-9-5-3-4-6-10(9)12;/h3-6,13-14H,7-8H2,1-2H3;1H
• InChI Key： DXTVVSCEYAGZOX-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CNC(C)(C)CO

Computed Properties

• Exact Mass: 233.0982700 g/mol
• Monoisotopic Mass: 233.0982700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.71
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol hydrochloride

2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol Hydrochloride: A Comprehensive Overview

2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol hydrochloride (CAS No. 1050076-28-2) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique properties and potential applications. This compound, commonly referred to as FBA-MP, is a derivative of 2-fluorobenzylamine and 2-methyl-1-propanol, and its hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various medicinal and chemical studies.

The molecular structure of 2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol hydrochloride consists of a fluorinated benzene ring attached to an amino group, which is further linked to a tertiary alcohol moiety. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, influencing its biological activity and reactivity. The tertiary alcohol group, on the other hand, contributes to the compound's solubility and stability in aqueous environments.

In recent years, FBA-MP has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that FBA-MP can interact with various receptors, including serotonin (5-HT) and dopamine (DA) receptors, which are crucial for regulating mood, cognition, and other neurological functions. This property makes it a promising candidate for the development of novel treatments for psychiatric disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of FBA-MP. The researchers found that FBA-MP exhibits selective binding to serotonin 5-HT_1A receptors with high affinity. This selective binding suggests that FBA-MP could be used as a lead compound for developing more specific and effective serotonergic drugs with fewer side effects compared to current medications.

Beyond its potential as a therapeutic agent, FBA-MP has also been explored for its use in chemical synthesis. The compound's versatile functional groups make it an excellent building block for constructing more complex molecules. For instance, the amino group can be readily modified through various chemical reactions, such as acylation or alkylation, to produce derivatives with tailored properties. This flexibility is particularly valuable in the design of new materials and pharmaceuticals.

In addition to its biological and synthetic applications, the safety profile of FBA-MP has been evaluated in several studies. Toxicological assessments have shown that FBA-MP exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, like any new compound, it is essential to conduct comprehensive safety studies before advancing to human trials.

The synthesis of FBA-MP typically involves a multi-step process that includes the preparation of 2-fluorobenzylamine and 2-methyl-1-propanol, followed by their coupling reaction to form the desired product. The final step involves converting the free base into its hydrochloride salt form to enhance solubility and stability. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield, purity, and scalability.

In conclusion, 2-[(2-Fluorobenzyl)amino]-2-methyl-1-propanol hydrochloride (CAS No. 1050076-28-2) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for developing new treatments for psychiatric disorders and other medical conditions. As research continues to uncover more about its mechanisms of action and applications, FBA-MP is likely to play an increasingly important role in advancing our understanding of complex biological systems.